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Compound of Interest

Compound Name: Bisphenol A-13C12

Cat. No.: B564797 Get Quote

In-Depth Technical Guide: Bisphenol A-¹³C₁₂
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on Bisphenol A-¹³C₁₂ (BPA-¹³C₁₂), an

isotopically labeled compound crucial for the accurate quantification of Bisphenol A (BPA) in

various matrices. This document outlines its core properties, details a common experimental

protocol for its use, and illustrates the key signaling pathways affected by BPA exposure.

Core Properties of Bisphenol A-¹³C₁₂
Bisphenol A-¹³C₁₂ is a stable isotope-labeled form of Bisphenol A, where the twelve carbon

atoms in the two phenyl rings are replaced with the carbon-13 isotope. This labeling makes it

an ideal internal standard for analytical quantification, particularly in mass spectrometry-based

methods, as it shares identical physicochemical properties with the unlabeled analyte but is

distinguishable by its higher mass.
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Property Value

CAS Number 263261-65-0

Molecular Formula C₃¹³C₁₂H₁₆O₂

Molecular Weight 240.20 g/mol

Appearance White to light yellow solid

Synonyms
2,2-Bis(4-hydroxyphenyl-¹³C₆)propane, 4,4′-

Isopropylidenediphenol-¹³C₁₂

Experimental Protocol: Quantification of Bisphenol
A in Human Plasma using BPA-¹³C₁₂
A common application for BPA-¹³C₁₂ is in isotope dilution mass spectrometry for the accurate

measurement of BPA in biological samples. The following is a generalized workflow for the

quantification of BPA in human plasma.
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(500 µL)
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Fig. 1: Experimental workflow for BPA quantification.

This workflow outlines the key steps for sample preparation and analysis.[1][2] The use of an

isotopically labeled internal standard like BPA-¹³C₁₂ is critical for correcting for matrix effects

and variations in sample processing and instrument response, thereby ensuring high accuracy

and precision in the final quantification.[3][4][5]

Signaling Pathways Modulated by Bisphenol A
Bisphenol A is a well-documented endocrine-disrupting chemical that exerts its effects by

mimicking natural hormones, primarily estrogen.[6][7] It can interact with various receptors and

modulate multiple downstream signaling pathways, leading to a range of cellular responses.[8]

[9][10]
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Fig. 2: BPA's interaction with estrogen signaling pathways.

As illustrated, BPA can initiate both genomic and non-genomic signaling cascades.[11] In the

genomic pathway, BPA binds to nuclear estrogen receptors (ERα and ERβ), which then

translocate to the nucleus, bind to estrogen response elements on DNA, and alter the

transcription of target genes.[11] In the non-genomic pathway, BPA can activate membrane-

associated receptors like GPER, leading to the rapid activation of intracellular signaling

cascades such as PI3K/Akt and MAPK/ERK.[9][11] These pathways are crucial regulators of

cell proliferation, survival, and migration, and their dysregulation by BPA is linked to various

pathologies.[8][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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